molecular formula C13H19N3O B6157565 N-methyl-2-phenyl-2-(piperazin-1-yl)acetamide CAS No. 1513532-69-8

N-methyl-2-phenyl-2-(piperazin-1-yl)acetamide

Cat. No.: B6157565
CAS No.: 1513532-69-8
M. Wt: 233.3
InChI Key:
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Description

N-methyl-2-phenyl-2-(piperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C13H19N3O and its molecular weight is 233.3. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-2-phenyl-2-(piperazin-1-yl)acetamide involves the reaction of N-methyl-2-phenyl-2-chloroacetamide with piperazine in the presence of a base.", "Starting Materials": [ "N-methyl-2-phenyl-2-chloroacetamide", "Piperazine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add N-methyl-2-phenyl-2-chloroacetamide to a solution of piperazine in a suitable solvent", "Add base to the reaction mixture to initiate the reaction", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] }

CAS No.

1513532-69-8

Molecular Formula

C13H19N3O

Molecular Weight

233.3

Purity

95

Origin of Product

United States

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